Cas no 33016-34-1 (6H-Purin-6-one,2-amino-1,7-dihydro-7-propyl-)

• Product Name: 6H-Purin-6-one,2-amino-1,7-dihydro-7-propyl-
• CAS No: 33016-34-1
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 312183
• PubChem ID: 135616729
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,7-dihydro-7-propyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,7-dihydro-7-propyl-
• 2-amino-7-propyl-3H-purin-6-one
• 2-Amino-7-propyl-1,7-dihydro-6H-purin-6-one
• 2-Amino-1,7-dihydro-7-propyl-6H-purin-6-one
• 7-n-Propylguanine
• DTXSID40186650
• 2-amino-7-propyl-6,7-dihydro-1H-purin-6-one
• 7-propyl-guanine
• 33016-34-1
• 2-Amino-7-propyl-1H-purin-6(7H)-one

• Inchi： 1S/C8H11N5O/c1-2-3-13-4-10-6-5(13)7(14)12-8(9)11-6/h4H,2-3H2,1H3,(H3,9,11,12,14)
• InChI Key： IOEUHJXEFHRRFX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=CN2CCC

Computed Properties

• Exact Mass: 193.09653
• Monoisotopic Mass: 193.09636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: -0.3

Experimental Properties

• Density: 1.57
• Boiling Point: 479.5°Cat760mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.752
• PSA: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones